Cas no 2248324-07-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• CAS No: 2248324-07-2
• MF: C₁₈H₁₃N₃O₅
• MW: 351.312924146652
• CID: 6359521
• PubChem ID: 165728954
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• 2248324-07-2
• EN300-6519390

• Inchi： 1S/C18H13N3O5/c1-20-9-15(22)19-13-8-10(6-7-14(13)20)18(25)26-21-16(23)11-4-2-3-5-12(11)17(21)24/h2-8H,9H2,1H3,(H,19,22)
• InChI Key： OPQHOZGBCSZQEY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)NC(CN2C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 351.08552052g/mol
• Monoisotopic Mass: 351.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS: 2248324-07-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS: 2248324-07-2) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique isoindole and tetrahydroquinoxaline moieties, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and possible clinical applications.

Structural analysis reveals that this compound features a complex bicyclic system with multiple functional groups that contribute to its biological activity. The 1,3-dioxoisoindole moiety is known to participate in various molecular interactions, while the tetrahydroquinoxaline ring system provides structural rigidity and potential binding affinity to biological targets. The carboxylate group at position 6 enhances water solubility, making it more suitable for pharmaceutical development.

Recent pharmacological investigations have demonstrated that this compound exhibits potent inhibitory activity against several kinase targets involved in inflammatory pathways. In vitro studies using human cell lines showed significant suppression of pro-inflammatory cytokine production at nanomolar concentrations. Molecular docking simulations suggest that the compound binds to the ATP-binding site of specific kinases, providing a structural basis for its inhibitory effects.

Synthetic approaches to this compound have been optimized in recent publications, with improved yields and purity. A novel three-step synthesis starting from commercially available 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid has been reported, featuring a key N-acylation step followed by cyclization. The final product was characterized using advanced analytical techniques including high-resolution mass spectrometry and X-ray crystallography.

Preliminary pharmacokinetic studies in animal models indicate favorable absorption and distribution profiles, with good oral bioavailability and moderate plasma protein binding. The compound demonstrates acceptable metabolic stability in liver microsome assays, suggesting potential for further development. However, some challenges remain regarding its elimination half-life and tissue distribution patterns that require additional optimization.

Current research directions focus on structural modifications to enhance selectivity and reduce potential off-target effects. Several analogs have been synthesized and evaluated, with particular attention to modifications at the 2-position of the isoindole ring and the N-methyl group of the tetrahydroquinoxaline moiety. These structure-activity relationship studies aim to identify the optimal balance between potency and drug-like properties.

The therapeutic potential of this compound class extends beyond its initial applications, with recent investigations exploring its utility in neurodegenerative diseases and certain types of cancer. The compound's ability to modulate specific signaling pathways suggests it may have broader clinical applications than originally anticipated. Ongoing preclinical studies are expected to provide more definitive data on its safety and efficacy profiles.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activities warrant continued investigation. Future studies should focus on comprehensive toxicological evaluation, formulation development, and potential combination therapies to fully realize its therapeutic potential.